Cas no 1698493-01-4 (6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1698493-01-4
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6189403
• PubChem ID: 84622688
• Update Time: 2025-06-27

6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
• EN300-739661
• SCHEMBL24648694
• 1698493-01-4
• 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C15H23N/c1-14(2,3)11-6-7-13-12(10-11)15(4,5)8-9-16-13/h6-7,10,16H,8-9H2,1-5H3
• InChI Key： MAYSEUUCHVJRSI-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C(C)(C)CC1)C(C)(C)C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12Ų

Additional information on 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline

6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline and Its Role in Modern Pharmaceutical Chemistry

6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 1698493-01-4) is a synthetic compound belonging to the class of 1,2,3,4-tetrahydroquinoline derivatives. This molecule has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. The 1,2,3,4-tetrahydroquinoline scaffold is a versatile platform for drug development, as it can serve as a core structure for various bioactive molecules. The presence of substituents such as the 6-tert-butyl and 4,4-dimethyl groups further enhances its chemical stability and functional versatility.

Recent studies have highlighted the importance of 1,2,3,4-tetrahydroquinoline derivatives in the design of novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features to 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline exhibit promising activity against inflammatory pathways. This finding underscores the significance of the 1,2,3,4-tetrahydroquinoline framework in the development of anti-inflammatory agents. The 4,4-dimethyl substitution may contribute to the molecule’s ability to modulate lipid metabolism, a critical factor in the treatment of metabolic disorders.

The synthesis of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline involves complex organic reactions that require precise control of reaction conditions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of catalytic hydrogenation to reduce the quinoline ring, a process that has been refined in recent years to improve efficiency. The 6-tert-butyl group plays a crucial role in stabilizing the molecule during these reactions, preventing unwanted side products that could compromise its pharmaceutical utility.

Pharmaceutical applications of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline are being actively investigated in several therapeutic areas. In the field of oncology, this compound has shown potential as a modulator of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer cells. A 2024 preclinical study published in Cancer Research reported that derivatives of 1,2,3,4-tetrahydroquinoline with similar structural features to 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline exhibit antitumor activity by inhibiting the proliferation of breast cancer cells. The 4,4-dimethyl substitution may enhance the molecule’s ability to interact with specific protein targets, improving its therapeutic efficacy.

Another emerging area of research involves the use of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by the accumulation of toxic protein aggregates, and compounds with the 1,2,3,4-tetrahydroquinoline scaffold have shown potential in disrupting these pathological processes. A 2023 study in Neuropharmacology suggested that the 6-tert-butyl group may contribute to the molecule’s ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

The molecular properties of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline make it an attractive candidate for drug development. Its lipophilic nature allows it to interact with lipid membranes, which is essential for targeting specific cellular compartments. Additionally, the presence of the 4,4-dimethyl groups may enhance the molecule’s ability to form hydrogen bonds with biological targets, improving its binding affinity. These characteristics are particularly relevant in the design of small-molecule drugs that require high specificity and potency.

Recent advances in computational chemistry have enabled researchers to predict the behavior of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline in biological systems. Molecular docking studies have shown that this compound can bind to key enzymes involved in metabolic pathways, such as acetyl-CoA carboxylase (ACC). This interaction may explain its potential role in the regulation of fatty acid synthesis, a process that is closely linked to obesity and type 2 diabetes. The 6-tert-butyl group may also contribute to the molecule’s ability to inhibit the activity of these enzymes, making it a promising candidate for the treatment of metabolic disorders.

Despite its potential, the development of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline as a therapeutic agent faces several challenges. One of the primary concerns is the optimization of its pharmacokinetic profile. While the molecule’s lipophilic nature may enhance its ability to cross biological membranes, it could also lead to poor water solubility, which is a common issue in drug development. Researchers are exploring strategies such as the incorporation of hydrophilic functional groups to improve the molecule’s solubility without compromising its biological activity.

Another challenge is the potential for off-target effects, which could limit the therapeutic utility of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline. While its structural features suggest a high degree of specificity, further studies are needed to confirm its selectivity for target proteins. Preclinical trials are currently underway to evaluate the safety and efficacy of this compound in animal models of various diseases. These studies will provide critical insights into its potential as a therapeutic agent and help identify any potential side effects that may arise during clinical development.

The future of 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline in pharmaceutical research depends on continued advancements in synthetic chemistry, computational modeling, and biological testing. As researchers refine its structure and optimize its properties, the molecule may emerge as a valuable tool in the treatment of a wide range of diseases. Its unique chemical structure and functional versatility make it a promising candidate for the development of novel therapeutics, particularly in the fields of oncology, neurology, and metabolic disorders.

In conclusion, 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline represents a significant advancement in the design of small-molecule drugs. Its structural features and potential applications in various therapeutic areas highlight the importance of the 1,2,3,4-tetrahydroquinoline scaffold in modern drug development. Ongoing research is expected to further elucidate the molecule’s biological activities and optimize its properties for clinical use. As the field of medicinal chemistry continues to evolve, compounds like 6-Tert-butyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline may play a pivotal role in the discovery of new and effective treatments for a wide range of diseases.